Cas no 2731008-68-5 (2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide)

• Product Name: 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide
• CAS No: 2731008-68-5
• MF: C₁₄H₁₅Cl₂N₃O
• MW: 312.194401025772
• CID: 5464410
• Update Time: 2025-06-08

2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• Z3766268276
• 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide

• Inchi： 1S/C14H15Cl2N3O/c1-18-8-12(7-17-18)10-19(14(20)6-15)9-11-2-4-13(16)5-3-11/h2-5,7-8H,6,9-10H2,1H3
• InChI Key： IWINYBIZWUPNJW-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC(=CC=1)Cl)CC1C=NN(C)C=1)=O

Computed Properties

• Exact Mass: 311.0592175 g/mol
• Monoisotopic Mass: 311.0592175 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 312.2
• XLogP3: 2.3
• Topological Polar Surface Area: 38.1

Additional information on 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide

Introduction to 2-Chloro-N-[(4-Chlorophenyl)methyl]-N-[(1-Methyl-1H-Pyrazol-4-yl)methyl]acetamide (CAS No. 2731008-68-5)

2-Chloro-N-[(4-Chlorophenyl)methyl]-N-[(1-Methyl-1H-pyrazol-4-yl)methyl]acetamide, with the CAS number 2731008-68-5, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of acetamides and is characterized by its unique structural features, including a chloro-substituted phenyl group and a pyrazole moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide can be represented as follows:

C16H15Cl2N3O. The molecular weight of this compound is approximately 328.21 g/mol. The presence of the chloro groups and the pyrazole ring provides this compound with specific physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

In recent years, there has been a growing interest in the exploration of acetamides for their diverse biological activities. 2-Chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide has been studied for its potential as an inhibitor of various enzymes and receptors, making it a promising candidate for the treatment of several diseases. For instance, preliminary studies have shown that this compound exhibits potent inhibitory activity against specific kinases, which are key enzymes involved in cellular signaling pathways and are often dysregulated in cancer and inflammatory diseases.

The pyrazole moiety in 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide is particularly noteworthy due to its well-documented role in enhancing the bioavailability and pharmacological properties of drug molecules. Pyrazoles are known to form stable complexes with metal ions, which can modulate their biological activity. This property makes them valuable scaffolds in the design of new drugs with improved efficacy and reduced side effects.

The chloro-substituted phenyl group in this compound also plays a crucial role in its biological activity. Chlorine atoms are known to increase the lipophilicity of molecules, which can enhance their ability to cross cell membranes and reach their target sites. This feature is particularly important for drugs that need to penetrate tissues or cells to exert their therapeutic effects.

In addition to its potential as an enzyme inhibitor, 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can effectively reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are key mediators of inflammation. This suggests that it could be a valuable therapeutic agent for treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The development of new drugs often involves extensive preclinical testing to evaluate their safety and efficacy. In this context, 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide has undergone several preclinical studies to assess its pharmacokinetic and pharmacodynamic properties. These studies have shown that the compound has favorable pharmacokinetic profiles, including good oral bioavailability and a reasonable half-life, which are essential for its potential use as an oral medication.

To further understand the mechanism of action of 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide, researchers have conducted molecular docking studies using computational methods. These studies have provided insights into how the compound interacts with its target proteins at the molecular level, which can guide the rational design of more potent analogs with enhanced therapeutic effects.

In conclusion, 2-chloro-N-[(4-chlorophenyl)methyl]-N-[(1-methyl-1H-pyrazol-4-yl)methyl]acetamide (CAS No. 2731008-68-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, characterized by a chloro-substituted phenyl group and a pyrazole moiety, contributes to its favorable physicochemical properties and biological activities. Ongoing research continues to explore its full potential as a novel therapeutic agent for various diseases, making it an exciting area of study in medicinal chemistry and pharmaceutical research.